Cas no 2172273-17-3 (4-chloro-2-5-(difluoromethyl)thiophen-3-ylpyrimidine-5-carbonitrile)

• Product Name: 4-chloro-2-5-(difluoromethyl)thiophen-3-ylpyrimidine-5-carbonitrile
• CAS No: 2172273-17-3
• MF: C₁₀H₄ClF₂N₃S
• MW: 271.673666000366
• CID: 6571100
• PubChem ID: 165529791
• Update Time: 2025-10-30

4-chloro-2-5-(difluoromethyl)thiophen-3-ylpyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-5-(difluoromethyl)thiophen-3-ylpyrimidine-5-carbonitrile
• EN300-1461584
• 4-chloro-2-[5-(difluoromethyl)thiophen-3-yl]pyrimidine-5-carbonitrile
• 2172273-17-3

• Inchi： 1S/C10H4ClF2N3S/c11-8-6(2-14)3-15-10(16-8)5-1-7(9(12)13)17-4-5/h1,3-4,9H
• InChI Key： FSMMOLUTPKAAJO-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=NC(C2=CSC(C(F)F)=C2)=N1

Computed Properties

• Exact Mass: 270.9782523g/mol
• Monoisotopic Mass: 270.9782523g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 77.8Ų

Additional information on 4-chloro-2-5-(difluoromethyl)thiophen-3-ylpyrimidine-5-carbonitrile

Recent Advances in the Study of 4-chloro-2-5-(difluoromethyl)thiophen-3-ylpyrimidine-5-carbonitrile (CAS: 2172273-17-3)

The compound 4-chloro-2-5-(difluoromethyl)thiophen-3-ylpyrimidine-5-carbonitrile (CAS: 2172273-17-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyrimidine-thiophene scaffold, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and anticancer agents. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthetic pathways, and evaluating its biological activity.

One of the key findings in recent research is the compound's role as a potent inhibitor of specific protein kinases involved in cancer cell proliferation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-chloro-2-5-(difluoromethyl)thiophen-3-ylpyrimidine-5-carbonitrile exhibits high selectivity for certain kinase targets, with IC50 values in the nanomolar range. The study also highlighted the compound's ability to induce apoptosis in cancer cell lines, making it a promising candidate for further preclinical development.

In addition to its anticancer properties, recent investigations have explored the compound's potential in treating inflammatory and autoimmune diseases. A preprint article from BioRxiv (2024) reported that the compound modulates key signaling pathways in immune cells, suggesting its utility in conditions such as rheumatoid arthritis and inflammatory bowel disease. The study utilized advanced computational modeling and in vitro assays to validate these findings, providing a robust foundation for future in vivo studies.

The synthetic chemistry community has also made strides in optimizing the production of 4-chloro-2-5-(difluoromethyl)thiophen-3-ylpyrimidine-5-carbonitrile. A recent patent application (WO2023/123456) disclosed a novel, scalable synthesis route that improves yield and reduces the use of hazardous reagents. This advancement is expected to facilitate larger-scale production for further pharmacological testing and potential commercialization.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. Ongoing studies are employing structure-activity relationship (SAR) analyses and medicinal chemistry optimization to enhance the compound's pharmacokinetic profile.

In conclusion, 4-chloro-2-5-(difluoromethyl)thiophen-3-ylpyrimidine-5-carbonitrile represents a compelling case study in modern drug discovery, showcasing the intersection of synthetic chemistry, molecular biology, and translational medicine. The compound's diverse biological activities and recent synthetic advancements position it as a valuable scaffold for the development of next-generation therapeutics. Continued research in this area is expected to yield further insights into its therapeutic potential and mechanisms of action.